Cas no 1806795-77-6 (Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1806795-77-6
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4855136
• Update Time: 2025-05-25

Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C10H12F2N2O3/c1-16-8(15)3-5-6(13)4-7(9(11)12)14-10(5)17-2/h4,9H,3H2,1-2H3,(H2,13,14)
• InChI Key： DRXWYHBZAJSTJF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=N1)OC)CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate

Recent Advances in the Study of Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1806795-77-6)

Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1806795-77-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and methoxy functional groups, has recently emerged as a key intermediate in the synthesis of novel bioactive compounds. The compound's structural features suggest potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, paving the way for its utilization in medicinal chemistry.

One of the primary research objectives surrounding this compound is to explore its role as a building block for more complex pharmacophores. Researchers have investigated its reactivity in various chemical transformations, such as nucleophilic substitutions and cross-coupling reactions, to generate derivatives with enhanced biological activity. The presence of the difluoromethyl group is particularly noteworthy, as it can influence the compound's metabolic stability and binding affinity to target proteins. Recent publications have highlighted successful synthetic routes to this compound, often involving multi-step procedures with careful optimization of reaction conditions to achieve high yields and purity.

In terms of biological applications, preliminary studies have indicated that Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate may serve as a precursor for compounds with potential therapeutic effects. For instance, derivatives of this compound have shown promising activity in assays targeting specific enzymes involved in inflammatory pathways. Researchers are also exploring its potential in agrochemical applications, where its structural motifs could contribute to the development of new pesticides or herbicides. The versatility of this molecule underscores its importance in both pharmaceutical and agricultural research.

Recent advancements in analytical techniques have facilitated a deeper understanding of the compound's behavior under various conditions. Spectroscopic methods, including NMR and mass spectrometry, have been employed to characterize its structure and confirm the identity of synthetic intermediates. Additionally, computational modeling studies have provided insights into the compound's electronic properties and potential interactions with biological targets. These tools are invaluable for optimizing synthetic protocols and predicting the biological activity of derived compounds.

Despite the progress made, challenges remain in the large-scale production and application of Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate. Issues such as cost-effective synthesis, scalability, and stability under physiological conditions need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic methods, exploration of new biological targets, and formulation strategies to enhance its delivery and efficacy. Collaborative efforts between academia and industry will be crucial in advancing the understanding and utilization of this compound.

In conclusion, Methyl 4-amino-6-(difluoromethyl)-2-methoxypyridine-3-acetate represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. Ongoing studies continue to uncover new applications and refine synthetic approaches, positioning this compound as a focal point in the search for novel therapeutics and agrochemicals. As research progresses, it is expected that further insights into its mechanisms of action and potential benefits will emerge, solidifying its role in the field.